Cas no 1903459-92-6 (N-(3-methylphenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide)

• Product Name: N-(3-methylphenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide
• CAS No: 1903459-92-6
• MF: C₁₇H₁₈N₂O₃
• MW: 298.336424350739
• CID: 5549138
• Update Time: 2025-08-03

N-(3-methylphenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methylphenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide

• Inchi： 1S/C17H18N2O3/c1-12-3-2-4-14(9-12)19-17(20)13-5-7-18-16(10-13)22-15-6-8-21-11-15/h2-5,7,9-10,15H,6,8,11H2,1H3,(H,19,20)
• InChI Key： DGYLROIMMLLROS-UHFFFAOYSA-N
• SMILES： C1(OC2CCOC2)=NC=CC(C(NC2=CC=CC(C)=C2)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-methylphenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide

Comprehensive Overview of N-(3-methylphenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide (CAS No. 1903459-92-6)

N-(3-methylphenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide, with the CAS number 1903459-92-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyridine-4-carboxamide core with a 3-methylphenyl substituent and an oxolan-3-yloxy moiety. Its structural complexity makes it a promising candidate for applications in drug discovery and material science.

In recent years, the demand for novel heterocyclic compounds like N-(3-methylphenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide has surged due to their potential in addressing challenges in targeted therapy and sustainable agriculture. Researchers are particularly interested in its bioactivity profile, which may offer solutions to drug resistance and crop protection. The compound's CAS no. 1903459-92-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of N-(3-methylphenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide involves multi-step organic reactions, including amide coupling and ether formation. Its molecular weight and solubility properties have been characterized to facilitate further applications. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity.

From a commercial perspective, CAS no. 1903459-92-6 is often discussed in the context of intellectual property and patent filings. Companies specializing in fine chemicals and custom synthesis are exploring scalable production methods to meet the growing demand. The compound's structure-activity relationship (SAR) is also a hot topic, as it may unlock new pharmacophores for therapeutic development.

Environmental and regulatory considerations are critical when working with N-(3-methylphenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide. While it is not classified as a hazardous substance, proper handling and disposal protocols must be followed to ensure safety. The compound's biodegradability and ecotoxicological data are areas of ongoing research, aligning with global trends toward green chemistry.

In summary, N-(3-methylphenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide (CAS no. 1903459-92-6) represents a versatile and scientifically valuable compound. Its potential spans medicinal chemistry, agrochemical innovation, and material science, making it a focal point for interdisciplinary research. As studies progress, this compound may pave the way for breakthroughs in precision medicine and sustainable technology.